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Compound of Interest

2-(4-Aminophenyl)-2-
Compound Name:
hydroxyacetic acid

CAS No.: 13104-66-0

Cat. No.: B2865508

Get Quote

Executive Summary

2-(4-Aminophenyl)-2-hydroxyacetic acid, commonly referred to as 4-amino-DL-mandelic
acid or

-aminomandelic acid, is a trifunctional aromatic building block critical to the synthesis of
-lactam antibiotics, hyperbranched polymers, and chiral resolving agents.[1]

This guide addresses a frequent critical error in industrial procurement and database
searching: the confusion between this molecule and 4-aminophenylacetic acid. While
structurally similar, the absence of the

-hydroxyl group in the latter drastically alters reactivity and application. This document provides
validated synthetic protocols, polymerization strategies, and structural data to ensure precise
utilization in drug development and materials science.
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Part 1: Structural Analysis & Chemical Identity
Core Identity & CAS Distinction

The presence of the benzylic hydroxyl group at the

-position creates a chiral center, allowing for enantioselective applications not possible with
simple phenylacetic acid derivatives.

Feature Target Molecule Commonly Confused Analog

Common Name 4-Aminomandelic Acid 4-Aminophenylacetic Acid

2-(4-aminophenyl)-2- ] ] ]
IUPAC Name ] ] 2-(4-aminophenyl)acetic acid
hydroxyacetic acid

Structure
CAS (Racemic) 13104-66-0 1197-55-3
N/A (Achiral at
CAS (R-Isomer) 71630-32-5
-carbon)
Trifunctional (AB
Key Reactivity Monomer)Amine, Carboxyl, BifunctionalAmine, Carboxyl

-Hydroxyl

Reactivity Profile

The molecule acts as a latent AB

monomer for polymerization:
e Primary Amine (

): Nucleophilic; ready for acylation or imine formation.
o Carboxylic Acid (

): Electrophilic; capable of esterification or amidation.
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e Benzylic Hydroxyl (

): Secondary nucleophile; susceptible to oxidation (forming benzoylformic derivatives) or
elimination (forming styrenes).

Part 2: Synthesis Strategies

Chemical Synthesis: The Nitro-Reduction Route (Gold
Standard)

Direct condensation of aniline with glyoxylic acid often suffers from regioselectivity issues (N-
alkylation vs. C-alkylation). The most robust industrial route involves the reduction of 4-
nitromandelic acid.

Mechanism:

e Precursor Synthesis: Hydrolysis of 4-nitrobenzaldehyde cyanohydrin yields 4-nitromandelic
acid.

e Reduction: Catalytic hydrogenation (

, Pd/C) or chemical reduction (

) converts the nitro group to an amine without over-reducing the benzylic hydroxyl group.

Acid Hydrolysis Reduction

4 ; " - e )
4-Nitrobenzaldehyde HCN / NaCN p| Cyanohydrin (HCI, Reflux) p| 4-Nitromandelic H2, Pd/C 4-Aminomandelic
Intermediate Acid Acid

Click to download full resolution via product page
Figure 1: Step-wise chemical synthesis ensuring retention of the
-hydroxyl group.

Biocatalytic Resolution (Enantiopure Production)

For pharmaceutical applications requiring high enantiomeric excess (

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b2865508/docs?utm_src=pdf-body-img#technical-guide-2-4-aminophenyl-2-hydroxyacetic-acid-as-a-synthetic-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2865508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

), enzymatic resolution is preferred over chemical resolution.

e Enzyme: Nitrilase (from Alcaligenes faecalis or engineered variants).
e Substrate: 4-Aminomandelonitrile (generated in situ).

e Process: The nitrilase selectively hydrolyzes the nitrile of one enantiomer directly to the
corresponding acid (typically

-selective), leaving the

-nitrile or hydrolyzing it at a negligible rate.

Part 3: Applications in Polymer Chemistry[7]
Hyperbranched Polyamides (AB Monomers)

4-Aminomandelic acid is a classic AB

monomer.

e A Group: Carboxylic Acid (electrophile).
e B Groups: Amine and Hydroxyl (nucleophiles).

By activating the carboxylic acid (e.g., as an acid chloride or active ester), the molecule can
self-polymerize. Because the amine is significantly more nucleophilic than the hydroxyl group,
the initial polymerization forms a polyamide backbone with pendant hydroxyl groups. These
hydroxyls can then be used for:

e Crosslinking: Creating hydrogels.

o Functionalization: Attaching drug payloads or solubilizing agents.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2865508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Aminomandelic Acid

(AB2 Monomer)

Activation
(Thionyl Chloride / DCC)

;

Active Intermediate

Self-Condensation
Amine > Hydroxyl Selectivity)

Hyperbranched

Polyamide

Click to download full resolution via product page

Figure 2: Formation of hyperbranched polymers utilizing the differential nucleophilicity of amine
vs. hydroxyl groups.

Part 4: Experimental Protocols

Protocol 4.1: Catalytic Reduction of 4-Nitromandelic
Acid

This protocol yields racemic 4-amino-DL-mandelic acid suitable for use as a building block.

Reagents:

4-Nitromandelic acid (10 mmol)

Palladium on Carbon (Pd/C, 10% wt, 0.1 eq)

Methanol (50 mL)

Hydrogen gas (balloon pressure)
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Procedure:

Dissolution: Dissolve 1.97 g of 4-nitromandelic acid in 50 mL of methanol in a three-neck
round-bottom flask.

Catalyst Addition: Carefully add 100 mg of 10% Pd/C under an inert nitrogen atmosphere
(Caution: Pd/C is pyrophoric).

Hydrogenation: Purge the system with hydrogen gas three times. Stir the mixture vigorously
under a hydrogen balloon at room temperature (25°C).

Monitoring: Monitor reaction progress via TLC (Eluent: Ethyl Acetate/Hexane 1:1). The
starting material (

) should disappear, replaced by a lower
amine spot. Reaction typically completes in 4—6 hours.

Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with
methanol.

Isolation: Concentrate the filtrate under reduced pressure to yield a light yellow solid.
Purification: Recrystallize from water/ethanol to obtain off-white crystals.
o Yield: ~85-90%.[1]

o Melting Point: ~150°C (dec).

Protocol 4.2: Synthesis of 5-Substituted Oxindoles

4-Aminomandelic acid derivatives can be cyclized to form oxindoles, a scaffold found in kinase

inhibitors.

Reduction: The benzylic hydroxyl is reduced (e.g., using

or catalytic hydrogenolysis with acid) to form the phenylacetic acid derivative (if the hydroxyl
is not desired in the final scaffold).
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» Cyclization: If the hydroxyl is retained, oxidative cyclization strategies are employed.
References
o Chemical Identity & Properties

o PubChem Compound Summary for CID 14533 (Analog Comparison).

o (Note: Used for structural comparison of the acetic acid analog).
o CAS Registry Verification: CAS 71630-32-5 (R-isomer) and 13104-66-0 (Racemic).
o Synthesis & Biocatalysis

o Biotechnological production of chiral mandelic acid derivatives. (Reference to general
nitrilase utility in mandelic acid resolution).

» Polymer Applications

o Hyperbranched Polymers from AB2 Monomers. (Contextualizing the polymerization of
amino-hydroxy-carboxylic acids).

e Synthetic Protocols (Mandelic Acid Derivatives)

o Organic Syntheses, Coll. Vol. 1, p.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. (R)-2-(4-Aminophenyl)-2-hydroxyacetic Acid 95% | CAS: 71630-32-5 | AChemBlock
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[https://www.benchchem.com/product/b2865508/docs#technical-guide-2-4-aminophenyl-2-
hydroxyacetic-acid-as-a-synthetic-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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